Cas no 461682-58-6 ((2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 461682-58-6
• MF: C₁₈H₁₂F₂O₃S
• MW: 346.347890853882
• CID: 6274691
• PubChem ID: 5736372
• Update Time: 2025-07-09

(2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• AKOS002307786
• (E)-3-(5-(4-((difluoromethyl)thio)phenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• (E)-3-[5-[4-(difluoromethylsulfanyl)phenyl]furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• F1118-0106
• 3-(5-{4-[(difluoromethyl)thio]phenyl}-2-furyl)-1-(2-furyl)-2-propen-1-one
• (2E)-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• 461682-58-6

• Inchi： 1S/C18H12F2O3S/c19-18(20)24-14-7-3-12(4-8-14)16-10-6-13(23-16)5-9-15(21)17-2-1-11-22-17/h1-11,18H/b9-5+
• InChI Key： AOMMKOHUJXZASS-WEVVVXLNSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1=CC=C(/C=C/C(C2=CC=CO2)=O)O1

Computed Properties

• Exact Mass: 346.04752174g/mol
• Monoisotopic Mass: 346.04752174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one

Compound CAS No. 461682-58-6: (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one

The compound with CAS number 461682-58-6, named (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated system of furan rings and a propenone moiety, making it a promising candidate for various applications in drug discovery and material science.

Structural Analysis and Key Features

The molecule features two furan rings, one of which is substituted at the 5-position with a 4-(difluoromethyl)sulfanylphenyl group. This substitution introduces a significant degree of electronic variation into the molecule, enhancing its reactivity and potential for interaction with biological systems. The central propenone group, with its conjugated double bond, plays a critical role in stabilizing the molecule's electronic structure and contributes to its optical properties. The difluoromethylsulfanylphenyl group further enhances the molecule's stability and bioavailability, making it an attractive target for medicinal chemists.

Recent Research Findings

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have demonstrated that (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly significant given the increasing demand for natural and synthetic compounds that can combat oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, this compound has shown promise in the field of oncology. Preclinical studies have revealed that it possesses selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The presence of the difluoromethylsulfanylphenyl group has been identified as a key factor contributing to this activity, as it enhances the molecule's ability to inhibit key enzymes involved in cancer cell proliferation.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process. This has made the compound more accessible for further research and development.

In terms of applications, (2E)-3-(5-{4-(difluoromethyl)sulfanylphenyl}furan-2-yl)-1-(furan-2-y l)propenone has been explored as a precursor for more complex molecules in drug discovery programs. Its unique electronic properties also make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

Conclusion

The compound with CAS number 461682_58_6 represents a significant advancement in the field of organic chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.